Cas no 70398-92-4 (Benzene, 1-(ethylthio)-4-[(1-methylethyl)thio]-)
70398-92-4 structure
Product Name:Benzene, 1-(ethylthio)-4-[(1-methylethyl)thio]-
CAS No:70398-92-4
MF:C11H16S2
MW:212.374740600586
MDL:MFCD31923596
CID:547287
PubChem ID:12763265
Update Time:2025-04-19
Benzene, 1-(ethylthio)-4-[(1-methylethyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-(ethylthio)-4-[(1-methylethyl)thio]-
- 1-ethylsulfanyl-4-propan-2-ylsulfanylbenzene
- DTXSID10509271
- 70398-92-4
- 1-(Ethylsulfanyl)-4-[(propan-2-yl)sulfanyl]benzene
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- MDL: MFCD31923596
- Inchi: 1S/C11H16S2/c1-4-12-10-5-7-11(8-6-10)13-9(2)3/h5-9H,4H2,1-3H3
- InChI Key: YMADXPRGASWZIE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)SCC)C(C)C
Computed Properties
- Exact Mass: 212.06948
- Monoisotopic Mass: 212.06934286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
Benzene, 1-(ethylthio)-4-[(1-methylethyl)thio]- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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